Cas no 58966-27-1 (1-(2-Methyl-5-nitrophenyl)ethanone)

• Product Name: 1-(2-Methyl-5-nitrophenyl)ethanone
• CAS No: 58966-27-1
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD09878458
• CID: 57348
• PubChem ID: 20563825
• Update Time: 2025-10-29

1-(2-Methyl-5-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-5-nitrophenyl)ethanone
• 1-(2-Methyl-5-nitro-phenyl)-aethanon
• 1-(2-methyl-5-nitrophenyl)ethan-1-one
• 1-(2-methyl-5-nitro-phenyl)-ethanone
• 1-acetyl-2-methyl-5-nitrobenzene
• 2-methyl-5-nitro-acetophenon
• 2-methyl-5-nitroacetophenone
• ETH048
• 58966-27-1
• CS-0098084
• Z1184907770
• AS-62815
• SCHEMBL6554357
• GOECEMHOAOBUEA-UHFFFAOYSA-N
• MFCD09878458
• AKOS006280813
• Ethanone, 1-(2-methyl-5-nitrophenyl)-
• EN300-76015
• F19891
• DTXSID10608773
• 2'-methyl-5'-nitro-acetophenone
• DB-300448
• STL220573

• MDL： MFCD09878458
• Inchi： 1S/C9H9NO3/c1-6-3-4-8(10(12)13)5-9(6)7(2)11/h3-5H,1-2H3
• InChI Key： GOECEMHOAOBUEA-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.201
• Boiling Point: 268.3 °C at 760 mmHg
• Flash Point: 116.9 °C
• PSA: 62.89000
• LogP: 2.62900

Additional information on 1-(2-Methyl-5-nitrophenyl)ethanone

Introduction to 1-(2-Methyl-5-nitrophenyl)ethanone (CAS No. 58966-27-1)

1-(2-Methyl-5-nitrophenyl)ethanone, also known by its CAS number 58966-27-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitro group and a methyl group attached to a phenyl ring, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 1-(2-Methyl-5-nitrophenyl)ethanone is C₉H₉NO₃. Its molecular weight is 183.17 g/mol, and it has a melting point of approximately 74-76°C. The compound is known for its yellow crystalline solid form and its solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, 1-(2-Methyl-5-nitrophenyl)ethanone has gained attention due to its potential applications in the development of new drugs. One of the key areas of research involves its use as an intermediate in the synthesis of anti-inflammatory and anti-cancer agents. Studies have shown that compounds derived from 1-(2-Methyl-5-nitrophenyl)ethanone exhibit promising biological activities, including the ability to inhibit specific enzymes involved in inflammatory pathways and cancer cell proliferation.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the use of 1-(2-Methyl-5-nitrophenyl)ethanone-derived compounds in the treatment of chronic inflammatory diseases. The researchers synthesized a series of derivatives and evaluated their anti-inflammatory properties using both in vitro and in vivo models. The results indicated that several derivatives showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as therapeutic agents.

Beyond its pharmaceutical applications, 1-(2-Methyl-5-nitrophenyl)ethanone has also been studied for its role in materials science. Research published in Advanced Materials in 2023 investigated the use of this compound as a building block for the synthesis of functional polymers with unique optical and electronic properties. The study demonstrated that polymers derived from 1-(2-Methyl-5-nitrophenyl)ethanone exhibited enhanced conductivity and photoluminescence, making them promising candidates for applications in organic electronics and photovoltaic devices.

The synthesis of 1-(2-Methyl-5-nitrophenyl)ethanone typically involves multi-step processes, including nitration, acylation, and reduction reactions. One common synthetic route starts with 2-methylacetophenone, which is nitrated to form 1-(2-methyl-5-nitrophenyl)ethanone. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The safety profile of 1-(2-Methyl-5-nitrophenyl)ethanone is an important consideration for both researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-(2-Methyl-5-nitrophenyl)ethanone (CAS No. 58966-27-1) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.